(4-Chlorophenyl)(3-{[(4-methoxyphenyl)sulfanyl]methyl}-1-benzofuran-2-yl)methanone

• IUPAC Name: (4-chlorophenyl)-[3-[(4-methoxyphenyl)sulfanylmethyl]-1-benzofuran-2-yl]methanone
• InChI: InChI=1S/C23H17ClO3S/c1-26-17-10-12-18(13-11-17)28-14-20-19-4-2-3-5-21(19)27-23(20)22(25)15-6-8-16(24)9-7-15/h2-13H,14H2,1H3
• InChI Key: FPYOVLQKLRGNSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SCC2=C(OC3=CC=CC=C32)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H17ClO3S
• Molecular Weight: 408.9 g/mol
• CAS No.: 338411-51-1

Description

“(4-Chlorophenyl)(3-{[(4-methoxyphenyl)sulfanyl]methyl}-1-benzofuran-2-yl)methanone” is a complex organic compound. It is a derivative of benzofuran, which is a heterocyclic compound. The compound also contains a methoxyphenyl sulfanyl group and a chlorophenyl group.

Scientific Research Applications

1. Supramolecular Helical Chains and Crystal Structure

A study conducted by Caracelli et al. (2018) delved into the crystal structure of a compound closely related to the query chemical. This compound formed supramolecular helical chains sustained by specific interactions within the crystal. The study highlights the significance of analyzing these supramolecular structures for a deeper understanding of the chemical's properties and potential applications in materials science or molecular engineering Caracelli et al., 2018.

2. Role of Aromatic Interactions in Clathrate Formation

Eto et al. (2011) explored the role of edge-to-face interactions between aromatic rings in clathrate formation involving compounds similar to the query chemical. Their study, focused on 1-benzoyl-2-hydroxyindoline derivatives, unveiled that these aromatic interactions are crucial in forming inclusion complexes, potentially paving the way for creating novel molecular assemblies or sensors Eto et al., 2011.

Chemical Synthesis and Modification

3. Synthesis of β-Amyloid Aggregation Inhibitors

Choi et al. (2003) described an efficient synthesis process for a compound structurally akin to the query chemical. This compound is a potent β-amyloid aggregation inhibitor, highlighting the potential of similar compounds in therapeutic applications, particularly for neurodegenerative diseases like Alzheimer's Choi et al., 2003.

4. Antimicrobial and Antifungal Activity

Lv et al. (2013) synthesized novel derivatives related to the query compound and found that certain substituents like 4-chlorophenyl exhibited promising antifungal activity. This insight can guide the development of new antimicrobial agents using the core structure of the query chemical as a starting point Lv et al., 2013.

Molecular Interaction and Drug Design

5. Crystal Structure and Molecular Interaction Analysis

Revathi et al. (2015) studied the crystal structure of a compound with components similar to the query chemical. Their research provides valuable insights into the molecular interactions and orientations that could be fundamental in drug design and development, especially when considering the structural specificity required for target binding Revathi et al., 2015.